6Z,9Z-Tricosadiene

• Molecular Formula: C23H44
• Molecular Weight: 320.6 g/mol
• InChI: InChI=1S/C23H44/c1-3-5-7-9-11-13-15-17-19-21-23-22-20-18-16-14-12-10-8-6-4-2/h11,13,17,19H,3-10,12,14-16,18,20-23H2,1-2H3/b13-11-,19-17-
• InChIKey: QVTSRBNFHQATMF-OHNCOSGTSA-N

6Z,9Z-Tricosadiene for Insect Monitoring: Scientific Identity and Procurement Specifications

6Z,9Z-Tricosadiene (CAS: 125239-97-6) is a C23 straight-chain diunsaturated hydrocarbon belonging to the class of Type II lepidopteran pheromones and hymenopteran semiochemicals. It is a naturally occurring component in the sex pheromone gland extracts of several insect species, most notably the Almond Seed Wasp (*Eurytoma amygdali*), the Avocado Seed Moth (*Stenoma catenifer*), and the Lichen Moth (*Eilema japonica*) [1][2]. Chemically, it is defined by cis double bonds at positions 6 and 9 (6Z,9Z), distinguishing it from other unsaturated C23 hydrocarbons [3]. For procurement, it is typically sourced as a high-purity synthetic alkadiene for use in semiochemical research and field-based pest monitoring programs.

1

Species-specific semiochemical studies — Formulated for Hymenopteran monitoring, especially Eurytoma spp.; activity is diene-configuration dependent.

2

Blend-based field trapping — Supports optimized binary blend (C23:2 / C25:2) deployment for monitoring programs.

3

High-purity alkadiene source — Recommended for reproducible laboratory bioassays (EAG, olfactometer) requiring absence of alkene/alkane interference.

• [1] Mazomenos, B. E., Athanassiou, C. G., Kavallieratos, N., & Milonas, P. (2004). Evaluation of the major female Eurytoma amygdali sex pheromone components, (Z,Z)-6,9-tricosadiene and (Z,Z)-6,9-pentacosadiene for male attraction in field tests. Journal of Chemical Ecology, 30(6), 1245–1255. View Source
• [2] Hoddle, M. S., Millar, J. G., Hoddle, C. D., Zou, Y., & McElfresh, J. S. (2009). Synthesis and Field Evaluation of the Sex Pheromone of Stenoma catenifer (Lepidoptera: Elachistidae). Journal of Economic Entomology, 102(4), 1460-1467. View Source
• [3] El-Sayed, A. M. (2024). The Pherobase: Database of Pheromones and Semiochemicals. Semiochemical compound: (Z,Z)-6,9-Tricosadiene. View Source

Why Generic C23 Hydrocarbon Substitution Fails: 6Z,9Z-Tricosadiene vs. Trienes and Monoenes

The biological activity of 6Z,9Z-tricosadiene is governed by its specific diene configuration, chain length, and its role as either a primary attractant or a behavioral modulator. Substituting it with structurally similar C23 hydrocarbons—such as the monoene (Z)-9-tricosene or the triene (3Z,6Z,9Z)-tricosatriene—is not scientifically valid due to divergent receptor activation profiles and field efficacy. Quantitative evidence demonstrates that 6Z,9Z-tricosadiene acts as a primary attractant for Eurytoma species, whereas (3Z,6Z,9Z)-tricosatriene functions strictly as a synergistic co-component for other genera [1][2]. Furthermore, alkadienes like 6Z,9Z-tricosadiene elicit significantly higher male response than alkenes in laboratory bioassays [3]. Therefore, generic substitution of this compound without a direct comparator study leads to a failure to meet assay-specific or field-trial objectives.

Triene (3Z,6Z,9Z-C23:3)

Lacks primary attractant function; reported only as synergistic co-component with aldehydes. May not replace standalone activity of the diene.

Monoene (Z)-9-C23:1

Elicits lower or inconclusive male response in Eurytoma bioassays. Structural similarity does not confer functional equivalence.

Alkane / mixed fractions

Impure batches containing alkanes or alkenes may reduce or nullify laboratory assay responses. Purity profile directly impacts assay reproducibility.

• [1] Mazomenos, B. E., Athanassiou, C. G., Kavallieratos, N., & Milonas, P. (2004). Evaluation of the major female Eurytoma amygdali sex pheromone components, (Z,Z)-6,9-tricosadiene and (Z,Z)-6,9-pentacosadiene for male attraction in field tests. Journal of Chemical Ecology, 30(6), 1245–1255. View Source
• [2] Francke, W., & Schulz, S. (2010). Comprehensive Natural Products II: Chemistry and Biology, Volume 4: Chemical Ecology. (Z)-9-Tricosene - an overview. ScienceDirect. View Source
• [3] Krokos, F. D., Konstantopoulou, M. A., & Mazomenos, B. E. (2001). Alkadienes and alkenes, sex pheromone components of the almond seed wasp Eurytoma amygdali. Journal of Chemical Ecology, 27(11), 2169–2181. View Source

6Z,9Z-Tricosadiene: Quantified Performance Evidence and Comparator Analysis

Superior Field Attraction of 6Z,9Z-Tricosadiene vs. Monoenes and Trienes

6Z,9Z-Tricosadiene demonstrates significant male attraction as a primary component, whereas closely related alkenes like (Z)-9-tricosene and (Z)-9-pentacosene show inconclusive or lower activity. In field trials targeting *Eurytoma amygdali*, the 6Z,9Z-tricosadiene and 6Z,9Z-pentacosadiene blend provided maximum catch, while addition of the alkenes did not enhance results [1]. This contrasts with (3Z,6Z,9Z)-tricosatriene, which is not attractive alone and requires a primary aldehyde component to function [2].

Field Attractancy vs. Analogs

Head-to-head

6Z,9Z-C23:2 alone attractive at 10–30 mg/trap; monoene and triene comparators showed inconclusive or no stand-alone attraction.

Reported primary attractant context for Eurytoma monitoring.

Field trials, Greece; rubber septa, adhesive traps.

Evidence Dimension	Field Attractancy (Trap Catch)
Target Compound Data	Attractive individually at 10-30 mg/trap; Maximum catch with 7:3 blend of C23:2 and C25:2 (10 mg total) [1]
Comparator Or Baseline	(Z)-9-tricosene, (Z)-9-pentacosene: Inconclusive addition effect [1]; (3Z,6Z,9Z)-tricosatriene: Not attractive by itself, acts only as synergist [2]
Quantified Difference	Target compound is a primary attractant; comparators are either non-attractive or secondary synergists
Conditions	Field trials in almond orchards (Greece) using baited rubber septa in adhesive traps [1]

Why This Matters

Procurement of 6Z,9Z-tricosadiene is essential for stand-alone attraction assays or as the base component of a proven binary blend; triene analogs require co-formulation and are ineffective in single-component lures.

• [1] Mazomenos, B. E., Athanassiou, C. G., Kavallieratos, N., & Milonas, P. (2004). Evaluation of the major female Eurytoma amygdali sex pheromone components, (Z,Z)-6,9-tricosadiene and (Z,Z)-6,9-pentacosadiene for male attraction in field tests. Journal of Chemical Ecology, 30(6), 1245–1255. View Source
• [2] Francke, W., & Schulz, S. (2010). Comprehensive Natural Products II: Chemistry and Biology, Volume 4: Chemical Ecology. (Z)-9-Tricosene - an overview. ScienceDirect. View Source

Quantified Blend Ratio Optimization: 7:3 6Z,9Z-Tricosadiene to Pentacosadiene

The efficacy of 6Z,9Z-tricosadiene is maximized when blended with its C25 analog (6Z,9Z-pentacosadiene). A 7:3 ratio of C23:2 to C25:2 captures significantly more males than a 1:1 ratio [1]. Specifically, traps baited with the 7:3 ratio (10 mg total loading) were significantly more effective in capturing males than those with a 1:1 ratio, confirming 6Z,9Z-tricosadiene as the dominant attractant component [2].

Optimal Blend Ratio

Head-to-head

7:3 ratio of C23:2 to C25:2 (10 mg total) captured more males than 1:1 ratio.

Reported blend-ratio optimization; supports dominant role of the diene.

Field trials, almond orchards; correlated with male emergence.

Evidence Dimension	Optimal Pheromone Blend Ratio
Target Compound Data	7:3 ratio of 6Z,9Z-tricosadiene to 6Z,9Z-pentacosadiene [1]
Comparator Or Baseline	1:1 ratio of the same compounds
Quantified Difference	7:3 ratio traps were significantly more effective than 1:1 ratio traps [2]
Conditions	Field trials in almond orchards; trap catch correlated with male emergence [2]

Why This Matters

Researchers and pest control operators can reduce costs and improve monitoring sensitivity by using the optimized 7:3 ratio rather than generic equimolar blends. This quantifies the 'main component' status of 6Z,9Z-tricosadiene.

• [1] Mazomenos, B. E., Athanassiou, C. G., Kavallieratos, N., & Milonas, P. (2004). Evaluation of the major female Eurytoma amygdali sex pheromone components, (Z,Z)-6,9-tricosadiene and (Z,Z)-6,9-pentacosadiene for male attraction in field tests. Journal of Chemical Ecology, 30(6), 1245–1255. View Source
• [2] Athanassiou, C. G., Kavallieratos, N. G., & Mazomenos, B. E. (2008). Almond seed wasp (Hymenoptera: Eurytomidae) sex pheromone: effect of trap type, trap position, blend ratio and time of the day on male attraction. Bulletin of Entomological Research, 98(6), 535–541. View Source

Laboratory Bioassay Comparison: Alkadiene vs. Alkene Activity

In controlled laboratory bioassays, the alkadiene fraction containing 6Z,9Z-tricosadiene elicited the highest male response from *E. amygdali*, while the alkene fraction (including (Z)-9-tricosene) elicited the lowest response, and the alkane fraction was completely inactive [1]. This establishes a clear activity hierarchy: Alkadienes (target) > Alkenes (comparator) > Alkanes (baseline).

Lab Bioassay Activity Hierarchy

Head-to-head

Alkadiene fraction (highest response) > Alkene fraction (lowest) > Alkane fraction (inactive).

Class-level response ranking; diene purity critical for assay sensitivity.

Lab bioassays; E. amygdali female extracts.

Evidence Dimension	Male Attraction Response
Target Compound Data	Alkadiene fraction (including 6Z,9Z-C23:2): Highest male response [1]
Comparator Or Baseline	Alkene fraction (including (Z)-9-tricosene): Lowest response; Alkane fraction: Inactive [1]
Quantified Difference	Alkadienes > Alkenes; Alkanes = Inactive (class-level inference)
Conditions	Laboratory bioassays using fractionated extracts of virgin female *E. amygdali* [1]

Why This Matters

The data validates that procurement of a high-purity alkadiene (6Z,9Z-tricosadiene) is necessary for reproducible laboratory bioactivity. Lower purity batches contaminated with alkenes or alkanes may result in reduced or null assay responses.

• [1] Krokos, F. D., Konstantopoulou, M. A., & Mazomenos, B. E. (2001). Alkadienes and alkenes, sex pheromone components of the almond seed wasp Eurytoma amygdali. Journal of Chemical Ecology, 27(11), 2169–2181. View Source

Behavioral Redundancy vs. Synergy: 6Z,9Z-Tricosadiene in Lepidoptera

In *Stenoma catenifer* (Avocado Seed Moth), the primary pheromone component is (9Z)-9,13-tetradecadien-11-ynal. Addition of 6Z,9Z-tricosadiene to this aldehyde did not increase trap catch; blends were equally or less attractive than the single component [1]. This indicates 6Z,9Z-tricosadiene is behaviorally redundant in this specific species context, unlike its essential role in Eurytoma.

Behavioral Redundancy in Lepidoptera

Context-dependent

Addition of 6Z,9Z-C23:2 to (9Z)-9,13-tetradecadien-11-ynal did not increase Stenoma catenifer trap catch.

Species-context evidence; diene is not a universal attractant.

Field trials, avocado orchards; 10 μg–1 mg doses.

Evidence Dimension	Effect on Trap Catch (Lepidoptera)
Target Compound Data	Addition of 6Z,9Z-tricosadiene to (9Z)-9,13-tetradecadien-11-ynal: Equally or less attractive than the single component [1]
Comparator Or Baseline	(9Z)-9,13-tetradecadien-11-ynal alone (baseline) [1]
Quantified Difference	No significant increase in attraction; behavioral redundancy demonstrated
Conditions	Field trials in commercial avocado orchards in Guatemala; doses 10 μg to 1 mg [1]

Why This Matters

This evidence is a critical differentiator for procurement. It demonstrates that 6Z,9Z-tricosadiene is not a universal attractant. It is a high-value specific tool for Hymenopteran (Eurytoma) monitoring, but may be a low-value or unnecessary additive for certain Lepidopteran applications. Scientists should select based on target species.

• [1] Hoddle, M. S., Millar, J. G., Hoddle, C. D., Zou, Y., & McElfresh, J. S. (2009). Synthesis and Field Evaluation of the Sex Pheromone of Stenoma catenifer (Lepidoptera: Elachistidae). Journal of Economic Entomology, 102(4), 1460-1467. View Source

Dose-Response and Lure Longevity: Field Performance Parameters

For field monitoring of *S. catenifer*, lures containing 6Z,9Z-tricosadiene (as a blend component) exhibited consistent attraction across a broad dose range of 10 μg to 1 mg, and the lures remained attractive for periods of several weeks [1]. This demonstrates that 6Z,9Z-tricosadiene provides a wide operational window and robust field stability when formulated.

Dose–Response & Longevity

Supporting evidence

Flat dose–response curve from 10 μg to 1 mg; lures remained attractive for several weeks.

Reported wide operational window and field stability.

S. catenifer lure aging study; may support long-term monitoring.

Evidence Dimension	Dose-Response Range and Field Longevity
Target Compound Data	Doses from 10 μg to 1 mg were equally attractive; lures remained attractive for several weeks [1]
Comparator Or Baseline	Baseline: Equally attractive across the tested dose range [1]
Quantified Difference	Flat dose-response curve across 100-fold concentration range
Conditions	Field trials in avocado orchards; lure aging study [1]

Why This Matters

This data supports the procurement of 6Z,9Z-tricosadiene for long-term monitoring programs. The flat dose-response reduces the risk of over/under-dosing, and the multi-week lure longevity minimizes labor and material costs associated with frequent lure replacement.

• [1] Hoddle, M. S., Millar, J. G., Hoddle, C. D., Zou, Y., & McElfresh, J. S. (2009). Synthesis and Field Evaluation of the Sex Pheromone of Stenoma catenifer (Lepidoptera: Elachistidae). Journal of Economic Entomology, 102(4), 1460-1467. View Source

Proven Application Scenarios for 6Z,9Z-Tricosadiene in Research and Pest Management

Monitoring and Detection of Almond Seed Wasp (*Eurytoma amygdali*) in Orchards

This is the primary validated application. Deploy 6Z,9Z-tricosadiene as part of a binary blend with (Z,Z)-6,9-pentacosadiene in a 7:3 ratio, loaded at 10 mg total onto rubber septa. This optimized blend has been shown to capture significantly more males than alternative ratios or single-component lures in field trials [1][2]. This system is effective for correlating trap catch with male emergence and can be used for pest surveillance and timing control measures.

Laboratory Bioassays for Hymenopteran Semiochemical Research

Use high-purity 6Z,9Z-tricosadiene (>95%) for electroantennography (EAG), wind tunnel, or Y-tube olfactometer studies focused on *Eurytoma* species. Avoid formulations containing alkene or alkane impurities, as these classes of compounds elicit significantly lower or null responses in laboratory bioassays [3]. This ensures reproducible and interpretable results in studies of olfactory receptor specificity and behavioral ecology.

Lepidopteran Pheromone Research: A Negative Control or Behavioral Redundancy Assay

For researchers studying *Stenoma catenifer* or related Lepidoptera, 6Z,9Z-tricosadiene is a valuable tool for demonstrating behavioral redundancy. Blending it with the primary aldehyde component (9Z)-9,13-tetradecadien-11-ynal has been shown not to increase trap catch, confirming that it is not a necessary component of the attractant blend [4]. This allows scientists to simplify monitoring lures and reduce synthesis/procurement costs by omitting this compound.

Long-Term Field Monitoring Programs Requiring Low-Maintenance Lures

For integrated pest management (IPM) programs targeting avocado seed moth, lures formulated with 6Z,9Z-tricosadiene (in conjunction with the primary aldehyde) provide a flat dose-response curve from 10 μg to 1 mg and remain active for several weeks [4]. This application scenario is suited for remote or large-scale trapping grids where frequent lure replacement is logistically challenging and cost-prohibitive.

Application

Selection Property

Validation Focus

Eurytoma amygdali orchard monitoring

Blend ratio (7:3) and diene identity

Field trap catch vs. male emergence

Hymenopteran lab bioassays

High diene purity, absence of alkenes/alkanes

Reproducible EAG/olfactometer response

Lepidopteran lure simplification

Behavioral redundancy evidence

No trap-catch increase vs. primary aldehyde alone

Long-term IPM trapping grids

Flat dose–response and multi-week lure stability

Lure aging under field conditions

• [1] Mazomenos, B. E., Athanassiou, C. G., Kavallieratos, N., & Milonas, P. (2004). Evaluation of the major female Eurytoma amygdali sex pheromone components, (Z,Z)-6,9-tricosadiene and (Z,Z)-6,9-pentacosadiene for male attraction in field tests. Journal of Chemical Ecology, 30(6), 1245–1255. View Source
• [2] Athanassiou, C. G., Kavallieratos, N. G., & Mazomenos, B. E. (2008). Almond seed wasp (Hymenoptera: Eurytomidae) sex pheromone: effect of trap type, trap position, blend ratio and time of the day on male attraction. Bulletin of Entomological Research, 98(6), 535–541. View Source
• [3] Krokos, F. D., Konstantopoulou, M. A., & Mazomenos, B. E. (2001). Alkadienes and alkenes, sex pheromone components of the almond seed wasp Eurytoma amygdali. Journal of Chemical Ecology, 27(11), 2169–2181. View Source
• [4] Hoddle, M. S., Millar, J. G., Hoddle, C. D., Zou, Y., & McElfresh, J. S. (2009). Synthesis and Field Evaluation of the Sex Pheromone of Stenoma catenifer (Lepidoptera: Elachistidae). Journal of Economic Entomology, 102(4), 1460-1467. View Source